Cas no 2231-57-4 (Thiocarbohydrazide)

• Product Name: Thiocarbohydrazide
• CAS No: 2231-57-4
• Molecular Formula: CH₆N₄S
• Molecular Weight: 106.1501
• CID: 42650
• PubChem ID: 24853371

Thiocarbohydrazide Properties

Names and Identifiers

• Thiocarbazide
• Carbonothioic dihydrazide
• Thiocarbohydrazide
• 1,3-Diaminothiourea
• AURORA 1561
• Carbohydrazide,thio
• TCH
• thiocarbazide1
• thio-carbohydrazid
• THIOCARBONOHYDRAZIDE
• Thiocarbonyldihydrazide
• thiocarbonyldihydrzide
• usafek-7372
• Carbohydrazide, thio-
• Thiocarbonic dihydrazide
• 1,3-DIAMINO-2-THIOUREA
• Hydrazinecarbohydrazonothioic acid
• Thiocarbohydrazide, 98%
• 1IZ2H82NWU
• Hydrazinecarbohydrazonothioic acid (VAN)
• LJTFFORYSFGNCT-UHFFFAOYSA-N
• DSSTox_CID_7461
• DSSTox_RID_78461
• DSSTox_GSID_27461
• CA
• Tox21_201365
• NSC-689
• Tox21_303273
• USAF EK-7372
• NCGC00249036-01
• W-107486
• EINECS 218-769-8
• Thiocarbohydrazide, purum p.a., for electron microscopy, >=99.0% (N)
• F3308-0307
• AKOS001027231
• NCGC00257056-01
• Z56823019
• NS00027124
• Carbonothioicdihydrazide
• MFCD00007616
• EN300-16922
• UNII-1IZ2H82NWU
• N,N'-diaminocarbamimidothioic acid
• STR03786
• NSC 689
• SCHEMBL220407
• T1136
• FT-0634152
• CAS-2231-57-4
• BRN 0506657
• BDBM50064161
• 4-03-00-00388 (Beilstein Handbook Reference)
• NCGC00258917-01
• DTXCID707461
• 2231-57-4
• AKOS037655878
• Q7784653
• CHEMBL3181818
• CHEBI:9549
• CH6N4S
• NSC689
• AI3-52269
• CS-0149889
• SCHEMBL21156695
• WLN: ZMYUS&MZ
• DTXSID7027461
• HSDB 5869
• 1,3-DIAMINO-2-THIOUREA [HSDB]
• SCHEMBL26097501
• A11200
• DB-045869
• STK141127
• Carbohydrazide, thio

• MDL： MFCD00007616
• InChIKey： LJTFFORYSFGNCT-UHFFFAOYSA-N
• Inchi： 1S/CH6N4S/c2-4-1(6)5-3/h2-3H2,(H2,4,5,6)
• SMILES： S=C(N([H])N([H])[H])N([H])N([H])[H]
• BRN： 0506657

Computed Properties

• Exact Mass: 106.03100
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 106.031
• Heavy Atom Count: 6
• Complexity: 45.5
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 108

Experimental Properties

• LogP: 0.38030
• PSA: 108.19000
• Refractive Index: 1.5605 (estimate)
• Boiling Point: 230.1±23.0°C at 760 mmHg
• Melting Point: 171-174 °C (dec.) (lit.)
• Flash Point: 93 °C
• Solubility: Very slightly soluble (0.5g/100g, 25°C). Insoluble in ether.
• Color/Form: White crystalline solid, slightly gray for industrial products.
• Solubility: It is insoluble in ether, insoluble in ethanol, soluble in dilute acid and alkali, soluble in hot water, and slightly soluble in ice water.
• Sensitiveness: Light Sensitive
• Density: 1.273 (estimate)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides